N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C24H30N2O6/c1-6-29-19-11-15(12-20(30-7-2)21(19)31-8-3)22(27)25-16-9-10-18-17(13-16)26-23(28)24(4,5)14-32-18/h9-13H,6-8,14H2,1-5H3,(H,25,27)(H,26,28)
• InChI Key: QYRUCPBBIJETQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3)(C)C
• Molecular Formula: C24H30N2O6
• Molecular Weight: 442.5 g/mol
• CAS No.: 921842-76-4

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-triethoxybenzamide is a useful research compound. Its molecular formula is C24H30N2O6 and its molecular weight is 442.512. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Researchers have developed novel synthetic methodologies and characterized the crystal structures and photophysical properties of related compounds. These efforts contribute to the understanding of the compound's reactivity and potential applications in material science and organic synthesis (Petrovskii et al., 2017).

Pharmacological Potential

• Benzoxepine-triazole hybrids, with structural similarities, have been synthesized and evaluated for their potential antibacterial and anticancer properties. Such research illustrates the therapeutic potential of complex heterocyclic compounds in treating various diseases (Kuntala et al., 2015).

Theoretical and Computational Studies

• Computational studies, including density functional theory (DFT), provide insights into the molecular structure, charge distribution, and potential non-linear optical (NLO) properties of benzimidazole-tethered oxazepine heterocycles. This research indicates the compound's utility in developing materials with specific electronic or optical properties (Almansour et al., 2016)

Antimicrobial Evaluation

• The synthesis and antimicrobial evaluation of novel triazole, tetrazole, and spiropyrimidine-thiadiazole derivatives demonstrate the broad spectrum of antimicrobial activities against both Gram-positive and Gram-negative bacteria. This showcases the potential of these compounds in developing new antibacterial agents (Abu‐Hashem & El‐Shazly, 2019).

Novel Polycyclic Systems

• Research on the synthesis and structure of new polycyclic systems containing 1,4-benzodiazepine and isoindolinone fragments underlines the versatility of these compounds in constructing complex molecular architectures with potential applications in medicinal chemistry and drug design (Ukhin et al., 2011).

Antibacterial Agents Design

• The design and synthesis of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as promising antibacterial agents highlight the compound's significance in addressing bacterial resistance and developing new therapeutic agents (Palkar et al., 2017).